Cas no 234432-90-7 (PCB 155-13C12)

• Product Name: PCB 155-13C12
• CAS No: 234432-90-7
• CID: 1003424
• Update Time: 2025-06-19

PCB 155-13C12 Chemical and Physical Properties

Names and Identifiers

• 2,2',4,4',6,6'-HEXACB (PCB-155)
• 2,2',4,4',6,6'-HEXACB (PCB-155) (13C12, 99%) 40+/-2 ug/ml in Nonane
• PCB 155-13C12

Additional information on PCB 155-13C12

Research Briefing on 234432-90-7 and PCB 155-13C12 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 234432-90-7 and labeled analogs like PCB 155-13C12. These compounds play pivotal roles in drug discovery, metabolic studies, and environmental monitoring. This briefing synthesizes the latest findings related to these compounds, focusing on their applications, mechanisms, and potential impacts on the field.

The compound 234432-90-7, a structurally unique small molecule, has garnered attention due to its potential as a modulator in enzymatic pathways. Recent studies have explored its interactions with cytochrome P450 enzymes, suggesting its utility in designing targeted therapies for metabolic disorders. Concurrently, PCB 155-13C12, a carbon-13 labeled polychlorinated biphenyl (PCB), serves as an internal standard in mass spectrometry-based assays, enabling precise quantification of PCB contaminants in biological and environmental samples.

A 2023 study published in Journal of Medicinal Chemistry investigated the pharmacokinetic properties of 234432-90-7, revealing its high bioavailability and selective binding affinity to hepatic enzymes. Researchers employed in vitro and in vivo models to demonstrate its potential in mitigating drug-induced liver injury (DILI). These findings underscore its promise as a therapeutic agent or a protective adjunct in chemotherapy regimens.

Meanwhile, PCB 155-13C12 has been instrumental in advancing analytical methodologies. A collaborative effort between academic and industrial researchers, detailed in Analytical and Bioanalytical Chemistry, optimized a high-throughput LC-MS/MS protocol using PCB 155-13C12 as a reference. This protocol achieved sub-ppt detection limits for PCBs in serum samples, addressing critical gaps in biomonitoring and exposure assessment.

Emerging applications of these compounds also span environmental health. For instance, 234432-90-7 derivatives are being evaluated for their ability to degrade persistent organic pollutants (POPs), while PCB 155-13C12 facilitates the tracking of PCB bioaccumulation in aquatic ecosystems. Such interdisciplinary applications highlight their versatility beyond traditional pharmaceutical contexts.

In conclusion, the ongoing research on 234432-90-7 and PCB 155-13C12 exemplifies the convergence of chemical innovation and biomedical necessity. Future directions may include leveraging 234432-90-7's scaffold for novel drug design and expanding the use of isotopically labeled PCBs in global environmental surveillance programs. These efforts align with broader goals of precision medicine and sustainable chemistry.